![molecular formula C10H12ClNS B1284991 1-(Benzo[b]thiophen-2-yl)-N-methylmethanamine hydrochloride CAS No. 849776-43-8](/img/structure/B1284991.png)
1-(Benzo[b]thiophen-2-yl)-N-methylmethanamine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(Benzo[b]thiophen-2-yl)-N-methylmethanamine hydrochloride is a chemical compound that belongs to the class of organic compounds known as benzo[b]thiophenes . Benzo[b]thiophenes are compounds containing a benzo[b]thiophene moiety, which consists of a benzene fused to a thiophene .
Synthesis Analysis
The synthesis of benzo[b]thiophene derivatives involves several steps. For instance, the synthesis of benzo[b]thiophene-2-carboxylic acid involves the reaction of K2CO3 with a compound in DMF, followed by the addition of methyl thioglycolate . The reaction mixture is then heated and cooled to room temperature, resulting in the formation of methyl benzo[b]thiophene-2-carboxylate . This compound is then reacted with LiOH in THF and water to produce benzo[b]thiophene-2-carboxylic acid .Chemical Reactions Analysis
The chemical reactions involving benzo[b]thiophene derivatives are diverse. For example, phosphorus oxychloride can be added to a solution of the substituted o-hydroxyacetophenone and benzo[b]thiophene-2-carboxylic acid in dry pyridine, resulting in a reaction that is stirred at room temperature . Another example is the Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which produces aminothiophene derivatives .Scientific Research Applications
Synthesis of Benzo[b]thiophenes
The compound is used in the synthesis of benzo[b]thiophenes . Benzo[b]thiophenes are a promising class of organosulfur compounds that have served in a broad range of research fields including pharmaceutical sciences and materials chemistry .
2. Biological Evaluation on 5-HT1A Serotonin Receptors The compound has been evaluated for its affinity towards 5-HT1A receptors . The 5-HT1A receptor is a subtype of the 5-HT receptor that binds the endogenous neurotransmitter serotonin. It is thought to play a considerable role in mood and anxiety disorders .
Development of Antidepressants
Due to its interaction with the 5-HT1A receptors, the compound holds potential in the development of antidepressants . Antidepressants are medications used to treat major depressive disorder, some anxiety disorders, some chronic pain conditions, and to help manage some addictions .
Docking Studies
Docking studies have been conducted with this compound to understand its interactions with biological targets . These studies are crucial in drug design and help in predicting how the compound binds to a receptor and how potent it will be .
Synthesis of Novel Derivatives
The compound serves as a precursor in the synthesis of novel derivatives . These derivatives can have varied biological activities and can serve different purposes in scientific research .
Study of Organosulfur Compounds
The compound is used in the study of organosulfur compounds . Organosulfur compounds are organic compounds that contain sulfur. They are often associated with foul odors, but many of the sweetest compounds known are organosulfur derivatives .
Mechanism of Action
While the specific mechanism of action for 1-(Benzo[b]thiophen-2-yl)-N-methylmethanamine hydrochloride is not directly available, benzo[b]thiophene-based compounds have been found to exhibit various biological activities. For instance, R(-)-1-(benzo[b]thiophen-5-yl)-2-[2-(N,N-diethylamino)ethoxy]ethanol hydrochloride (T-588) has been found to have protective effects against normobaric hypoxia and ameliorated electroconvulsive shock-induced amnesia in mice . The activation of the CNS cholinergic system is suggested to be involved as one of the mechanisms for the anti-anoxic action of T-588 .
properties
IUPAC Name |
1-(1-benzothiophen-2-yl)-N-methylmethanamine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NS.ClH/c1-11-7-9-6-8-4-2-3-5-10(8)12-9;/h2-6,11H,7H2,1H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBEZSHRKTUDPLK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=CC2=CC=CC=C2S1.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClNS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60588652 |
Source
|
Record name | 1-(1-Benzothiophen-2-yl)-N-methylmethanamine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60588652 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.73 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
849776-43-8 |
Source
|
Record name | 1-(1-Benzothiophen-2-yl)-N-methylmethanamine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60588652 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.